Cas no 162932-23-2 (Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-, (R)- (9CI))

Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-, (R)- (9CI) structure
162932-23-2 structure
Product Name:Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-, (R)- (9CI)
CAS No:162932-23-2
MF:C7H9F3O3
MW:198.139773130417
CID:110082
PubChem ID:45080932
Update Time:2025-04-18

Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-, (R)- (9CI)
    • 1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2,2-trifluoroethanone
    • (R)-1-(2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)-2,2,2-TRIFLUORO-ETHANONE
    • 1-[(4R)-2,2-Dimethyl-1,3-dioxolan-4-yl]-2,2,2-trifluoroethan-1-one
    • DTXSID50664212
    • 162932-23-2
    • ETHANONE, 1-(2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)-2,2,2-TRIFLUORO-, (R)- (9CI)
    • Ethanone,1-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2,2-trifluoro-,(R)-(9ci)
    • Inchi: 1S/C7H9F3O3/c1-6(2)12-3-4(13-6)5(11)7(8,9)10/h4H,3H2,1-2H3/t4-/m1/s1
    • InChI Key: GZMLZAFJGLIJDA-SCSAIBSYSA-N
    • SMILES: FC(C([C@H]1COC(C)(C)O1)=O)(F)F

Computed Properties

  • Exact Mass: 198.05000
  • Monoisotopic Mass: 198.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 1.26930
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